Cas no 1053658-18-6 (5-Bromo-1-(2-cyanoethyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

5-Bromo-1-(2-cyanoethyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid structure
1053658-18-6 structure
Product Name:5-Bromo-1-(2-cyanoethyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
CAS No:1053658-18-6
MF:C9H7BrN2O3
MW:271.067481279373
CID:4679056
Update Time:2023-08-15

5-Bromo-1-(2-cyanoethyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-BROMO-1-(2-CYANOETHYL)-2-OXO-1,2-DIHYDROPYRIDINE-3-CARBOXYLIC ACID
    • 5-Bromo-1-(2-cyanoethyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
    • Inchi: 1S/C9H7BrN2O3/c10-6-4-7(9(14)15)8(13)12(5-6)3-1-2-11/h4-5H,1,3H2,(H,14,15)
    • InChI Key: CEOMRXDIJXGPIN-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=O)O)C(N(C=1)CCC#N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 416
  • Topological Polar Surface Area: 81.4

5-Bromo-1-(2-cyanoethyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B114140-500mg
5-Bromo-1-(2-cyanoethyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
1053658-18-6
500mg
$ 540.00 2022-06-07
TRC
B114140-1000mg
5-Bromo-1-(2-cyanoethyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
1053658-18-6
1g
$ 895.00 2022-06-07
TRC
B114140-2500mg
5-Bromo-1-(2-cyanoethyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
1053658-18-6
2500mg
$ 1785.00 2022-06-07
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